![molecular formula C9H10Cl2F3N B6215578 {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride CAS No. 2731014-19-8](/img/no-structure.png)
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is a useful research compound. Its molecular formula is C9H10Cl2F3N and its molecular weight is 260.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves the reaction of 3-chloro-4-(trifluoromethyl)benzyl chloride with methylamine in the presence of a base to form the desired product. The hydrochloride salt is then formed by reacting the free base with hydrochloric acid.", "Starting Materials": [ "3-chloro-4-(trifluoromethyl)benzyl chloride", "Methylamine", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-chloro-4-(trifluoromethyl)benzyl chloride in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a stoichiometric amount of methylamine to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to facilitate the reaction.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 6: Dry the organic layer over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to obtain the free base of {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine.", "Step 8: Dissolve the free base in a suitable solvent (e.g. ethanol).", "Step 9: Add a stoichiometric amount of hydrochloric acid to the reaction mixture to form the hydrochloride salt.", "Step 10: Isolate the product by filtration or precipitation.", "Step 11: Dry the product under vacuum to obtain {[3-chloro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride." ] } | |
CAS No. |
2731014-19-8 |
Molecular Formula |
C9H10Cl2F3N |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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